Cas no 2097896-22-3 (2-{4-[(4-Methylidenecyclohexyl)sulfamoyl]phenoxy}acetamide)

• Product Name: 2-{4-[(4-Methylidenecyclohexyl)sulfamoyl]phenoxy}acetamide
• CAS No: 2097896-22-3
• MF: C₁₅H₂₀N₂O₄S
• MW: 324.395302772522
• CID: 5469036
• Update Time: 2025-10-31

2-{4-[(4-Methylidenecyclohexyl)sulfamoyl]phenoxy}acetamide Chemical and Physical Properties

Names and Identifiers

• 2-{4-[(4-methylidenecyclohexyl)sulfamoyl]phenoxy}acetamide
• 2-[4-[(4-methylidenecyclohexyl)sulfamoyl]phenoxy]acetamide
• 2-{4-[(4-Methylidenecyclohexyl)sulfamoyl]phenoxy}acetamide

• Inchi： 1S/C15H20N2O4S/c1-11-2-4-12(5-3-11)17-22(19,20)14-8-6-13(7-9-14)21-10-15(16)18/h6-9,12,17H,1-5,10H2,(H2,16,18)
• InChI Key： NSHUZECFLBRMSX-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)OCC(N)=O)(NC1CCC(=C)CC1)(=O)=O

Computed Properties

• Exact Mass: 324.11437830 g/mol
• Monoisotopic Mass: 324.11437830 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 494
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 107
• Molecular Weight: 324.4

Additional information on 2-{4-[(4-Methylidenecyclohexyl)sulfamoyl]phenoxy}acetamide

Introduction to 2-{4-[(4-Methylidenecyclohexyl)sulfamoyl]phenoxy}acetamide (CAS No. 2097896-22-3)

2-{4-[(4-Methylidenecyclohexyl)sulfamoyl]phenoxy}acetamide (CAS No. 2097896-22-3) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in various therapeutic areas, particularly in the treatment of chronic diseases and inflammatory conditions. In this comprehensive introduction, we will delve into the chemical properties, biological activities, and recent research advancements associated with this compound.

The molecular structure of 2-{4-[(4-Methylidenecyclohexyl)sulfamoyl]phenoxy}acetamide is composed of a sulfamoyl group attached to a substituted phenyl ring, which is further linked to an acetamide moiety. The presence of the methylidenecyclohexyl group introduces a degree of conformational flexibility and hydrophobicity, which can influence its binding affinity to biological targets. This structural complexity provides a foundation for its diverse pharmacological activities.

Recent studies have highlighted the potential of 2-{4-[(4-Methylidenecyclohexyl)sulfamoyl]phenoxy}acetamide as an anti-inflammatory agent. In vitro experiments have demonstrated its ability to inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α) in human macrophages. These findings suggest that the compound may be effective in managing inflammatory responses associated with conditions like rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 2-{4-[(4-Methylidenecyclohexyl)sulfamoyl]phenoxy}acetamide has shown promise in neuroprotective studies. Research conducted on animal models has indicated that the compound can reduce oxidative stress and neuronal damage in the brain, making it a potential candidate for the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. The mechanism of action appears to involve the modulation of signaling pathways related to oxidative stress and apoptosis.

The pharmacokinetic profile of 2-{4-[(4-Methylidenecyclohexyl)sulfamoyl]phenoxy}acetamide has also been investigated to assess its suitability for therapeutic use. Studies have shown that the compound exhibits good oral bioavailability and a favorable distribution profile, allowing it to reach target tissues effectively. However, further research is needed to optimize its pharmacokinetic properties and minimize potential side effects.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-{4-[(4-Methylidenecyclohexyl)sulfamoyl]phenoxy}acetamide in human subjects. Preliminary results from phase I trials have indicated that the compound is well-tolerated at therapeutic doses, with no significant adverse effects reported. These findings provide a promising foundation for advancing the compound into later stages of clinical development.

In conclusion, 2-{4-[(4-Methylidenecyclohexyl)sulfamoyl]phenoxy}acetamide (CAS No. 2097896-22-3) represents a promising candidate for the development of novel therapeutic agents targeting inflammatory and neurodegenerative diseases. Its unique chemical structure and diverse biological activities make it an intriguing subject for ongoing research in medicinal chemistry and pharmaceutical sciences. As more data becomes available from clinical trials, the full potential of this compound will become clearer, potentially leading to new treatment options for patients suffering from these debilitating conditions.